(2-Methylbutyl)(2-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine

• Molecular Formula: C13H20N4
• Molecular Weight: 232.32 g/mol
• SMILES: CCC(C)CNCCC1=NN=C2N1C=CC=C2
• InChI: InChI=1S/C13H20N4/c1-3-11(2)10-14-8-7-13-16-15-12-6-4-5-9-17(12)13/h4-6,9,11,14H,3,7-8,10H2,1-2H3
• InChIKey: WLKKMJKEJURMRP-UHFFFAOYSA-N

(2-Methylbutyl)(2-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine – Structural Identity and Procurement Baseline

(2-Methylbutyl)(2-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine (CAS free base: 1042548-88-8; dihydrochloride: 1258640-34-4) is a synthetic heterocyclic building block featuring a [1,2,4]triazolo[4,3-a]pyridine core connected via an ethylene linker to a secondary amine bearing a chiral 2-methylbutyl substituent . The compound is catalogued by Enamine LLC as EN300-66717 and is commercially supplied as the dihydrochloride salt (C₁₃H₂₂Cl₂N₄, MW 305.25) at ≥95% purity . The triazolopyridine scaffold is recognized as a privileged pharmacophore in medicinal chemistry, with derivatives reported as kinase inhibitors, GPCR modulators, and anticancer agents [1]. This compound serves as a versatile intermediate for lead optimization campaigns requiring a balanced lipophilic secondary amine handle attached to an aromatic heterocyclic core.

Core Scaffold [1,2,4]triazolo[4,3-a]pyridine building block for kinase, GPCR, and anticancer target library synthesis.

Handle Ethylene-linked chiral 2-methylbutyl secondary amine enables amide coupling, reductive amination, and sulfonamide diversification.

Supply Form Dihydrochloride salt with standardized purity and active multi-vendor availability reduces procurement risk for screening campaigns.

• [1] Mohite, P. et al. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry, doi: 10.1016/j.arabjc.2023.105181. View Source

Why (2-Methylbutyl)(2-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine Cannot Be Interchanged with In-Class Analogs

Triazolopyridine-ethylamine building blocks sharing the same core scaffold exhibit substantial divergence in physicochemical properties driven by linker length, linker branching, and N-alkyl substitution pattern—parameters that directly govern pharmacokinetic behavior, target engagement, and synthetic tractability [1]. A simple substitution of the ethylene linker with a methylene spacer reduces molecular weight by 14 Da and LogP by approximately 0.24 log units, altering both conformational flexibility and lipophilicity-dependent properties such as membrane permeability and metabolic clearance . Similarly, introducing an alpha-methyl branch on the ethylene linker increases LogP by roughly 1.9 log units and adds a chiral center, fundamentally changing the compound's drug-likeness profile . These structural variations translate into non-interchangeable pharmacological and developability characteristics, making blind substitution a significant risk in medicinal chemistry optimization.

Methylene-linker analog: Shorter linker reduces conformational entropy and lipophilicity, likely altering target binding and permeability profiles.

Alpha-methyl branched analog: ~1.9 log unit LogP increase and additional chiral center push properties outside typical lead-like space.

3-Methylbutyl isomer: Branching position may shift metabolic N-dealkylation susceptibility; class-level SAR suggests differentiated stability.

• [1] Mohite, P. et al. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry, doi: 10.1016/j.arabjc.2023.105181. Section discussing structure–activity relationships across triazolopyridine derivatives. View Source

Quantitative Differentiation Evidence for (2-Methylbutyl)(2-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine vs. Closest Analogs

Ethylene Linker Confers Distinct Conformational and Lipophilic Profile vs. Methylene-Linked Analog

The target compound employs an ethylene (–CH₂CH₂–) linker between the triazolopyridine C3 position and the secondary amine nitrogen, whereas the closest linker variant, (2-methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine, uses a methylene (–CH₂–) spacer. This one-carbon elongation increases the free base molecular weight from 218.3 to 232.33 Da and the dihydrochloride salt molecular weight from 291.22 to 305.25 Da . The ethylene linker also raises the computed LogP from 1.1195 to 1.3565 (ΔLogP = +0.237) and the fraction sp³ (Fsp³) from 0.500 to 0.538 . These differences indicate enhanced conformational entropy in the linker region and moderately increased lipophilicity for the target compound.

Ethylene vs. Methylene Linker

Head-to-head

ΔMW +14 Da (salt), ΔLogP +0.24, ΔFsp³ +0.038

Supports linker-dependent conformational and lipophilicity tuning in lead optimization.

Vendor-computed LogP; verify experimentally in target assay system.

Evidence Dimension	Linker length effect on molecular weight, LogP, and Fsp3
Target Compound Data	MW = 305.25 Da (2HCl salt); LogP = 1.3565; Fsp3 = 0.538; Linker = –CH₂CH₂– (ethylene)
Comparator Or Baseline	(2-Methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine: MW = 291.22 Da (2HCl salt); LogP = 1.1195; Fsp3 = 0.500; Linker = –CH₂– (methylene)
Quantified Difference	ΔMW = +14.03 Da (salt); ΔLogP = +0.237; ΔFsp3 = +0.038
Conditions	Physicochemical properties as reported by Fluorochem Ltd. product datasheets; LogP computed by vendor method; Fsp3 calculated from molecular formula

Why This Matters

The ethylene linker provides greater conformational freedom and a modest lipophilicity increase, which can be critical for optimizing ligand–protein binding entropies and membrane permeability in lead optimization.

Absence of Alpha-Methyl Branching on Linker Avoids Undesirable Lipophilicity Surge

The target compound bears an unsubstituted ethylene linker, whereas the analog (2-methylbutyl)(1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine incorporates an alpha-methyl branch on the ethylene spacer. This single methyl group addition dramatically increases the computed LogP from 1.3565 to 3.2696 (ΔLogP = +1.913) and raises the number of hydrogen bond acceptors from 3 to 4 as determined by vendor computational methods . The alpha-methyl branch also introduces a second chiral center adjacent to the amine, adding stereochemical complexity that impacts both synthetic cost and potential diastereoselectivity in downstream reactions.

Alpha-Methyl Branch Absence

Head-to-head

ΔLogP +1.9, 1 additional chiral center vs. target

Avoids lipophilicity surge that may compromise aqueous solubility and lead-likeness.

Computational data from vendor; cross-method variability possible.

Evidence Dimension	Effect of alpha-methyl linker branching on LogP and H-bond acceptor count
Target Compound Data	LogP = 1.3565; H_Acceptors = 3; Chiral Centers = 1 (2-methylbutyl group only)
Comparator Or Baseline	(2-Methylbutyl)(1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine: LogP = 3.2696; H_Acceptors = 4; TPSA = 42.22 Ų; Chiral Centers = 2
Quantified Difference	ΔLogP = +1.913 (comparator more lipophilic); ΔH_Acceptors = +1; Additional Chiral Center = +1
Conditions	LogP and H_Acceptor values from vendor computational chemistry data: Fluorochem (target) vs. Leyan (comparator). Different computational methods may contribute to variability

Why This Matters

A LogP increase of ~1.9 units pushes the alpha-methyl analog beyond the typical optimal range for oral drug-likeness (LogP 1–3), potentially compromising aqueous solubility and increasing metabolic clearance; the target compound's lower LogP is advantageous for lead-like property profiles.

2-Methylbutyl N-Substituent Provides Balanced Lipophilicity Relative to Unsubstituted Primary Amine Parent

Compared to the unsubstituted primary amine parent 2-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethan-1-amine (CAS 93113-11-2), the target compound's 2-methylbutyl N-substituent raises the computed LogP from approximately 0.23–0.93 to 1.36, while increasing the molecular weight from 162.19 to 232.33 Da (free base) . This represents a ΔLogP of approximately +0.43 to +1.13 depending on the computational method used. The secondary amine character (HBD = 1) is preserved, avoiding the additional hydrogen bond donor present in primary amines that can limit passive membrane permeability.

vs. Primary Amine Parent

Reported

ΔMW +70 Da, ΔLogP ~+0.4–1.1 (method-dependent)

N-alkylation balances lipophilicity for permeability while retaining a single H-bond donor.

LogP range from multiple vendor sources; confirm with unified method.

Evidence Dimension	N-alkylation effect on LogP and molecular weight
Target Compound Data	LogP = 1.3565; MW = 232.33 (free base); HBD = 1 (secondary amine); HBA = 3
Comparator Or Baseline	2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}ethan-1-amine: LogP = 0.2305–0.9308 (range across sources); MW = 162.19 (free base); HBD = 1 (primary amine); HBA = 4
Quantified Difference	ΔMW = +70.14 Da; ΔLogP ≈ +0.43 to +1.13 (method-dependent); ΔHBA = −1
Conditions	LogP values from Chemscene (0.2305), BOCSCI (0.9308), and Molaid (0.5 predicted). Target LogP from Fluorochem (1.3565). Different computational methods prevent precise cross-source comparison

Why This Matters

The 2-methylbutyl substituent adds sufficient lipophilicity for improved membrane permeability while retaining a single H-bond donor, making the target compound a more drug-like intermediate than the polar primary amine parent for CNS or intracellular target programs.

2-Methylbutyl Branching Pattern Offers Differentiated Metabolic Stability Potential vs. 3-Methylbutyl Isomer

The target compound bears a 2-methylbutyl group (branching at the C2 position adjacent to the amine-bearing methylene), whereas the isomer (3-methylbutyl)(1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine (CAS 1152896-66-6) carries branching at the C3 position, distal from the amine . In medicinal chemistry, the position of alkyl chain branching relative to the heteroatom influences the susceptibility to cytochrome P450-mediated oxidation; branching at the α-carbon (C2) provides greater steric shielding of the amine from N-dealkylation compared to β- or γ-branching [1]. While direct metabolic stability data for these specific compounds are absent in the public domain, class-level SAR from the triazolopyridine literature supports that N-alkyl substituent architecture significantly modulates metabolic clearance [1].

Branching Position: C2 vs. C3

Class-level

Identical molecular formula; differentiated only by alkyl branching site

Predicted to influence metabolic N-dealkylation susceptibility based on SAR.

No direct experimental stability comparison available; class-level inference only.

Evidence Dimension	Alkyl chain branching position and predicted metabolic stability
Target Compound Data	2-Methylbutyl substituent; branching at C2 (alpha to amine methylene); MW = 232.33 (free base); C13H20N4
Comparator Or Baseline	(3-Methylbutyl)(1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine: 3-Methylbutyl substituent; branching at C3 (beta to amine); MW = 232.33; C13H20N4
Quantified Difference	Identical molecular formula and MW; differentiated solely by branching position (C2 vs. C3); no direct comparative metabolic stability data available
Conditions	Class-level SAR inference from triazolopyridine medicinal chemistry literature. No direct experimental head-to-head metabolic stability data identified for these specific compounds [1]

Why This Matters

For procurement decisions in lead optimization, the 2-methylbutyl isomer is predicted to offer superior metabolic stability relative to the 3-methylbutyl isomer due to alpha-branching protection of the secondary amine from oxidative N-dealkylation, a common metabolic soft spot.

• [1] Mohite, P. et al. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry. Section on structure–activity relationships and pharmacokinetic modulation via N-substitution. View Source

Dihydrochloride Salt Form Ensures Standardized Aqueous Solubility and Handling for High-Throughput Screening

The target compound is commercially supplied as the dihydrochloride salt (CAS 1258640-34-4) with a molecular weight of 305.25 Da and ≥95% purity across multiple vendors including Fluorochem, Leyan, and Enamine [1]. The dihydrochloride form provides consistent aqueous solubility advantageous for biochemical assay preparation, as confirmed by vendor SDS documentation listing water solubility as a key handling property . In contrast, the methylene-linked analog (CAS 1240528-75-9) is available at 97% purity but with a different salt stoichiometry reflected in its molecular formula C12H20Cl2N4 (MW 291.22) . The alpha-methyl branched analog (CAS 1240526-15-1) is listed as discontinued at CymitQuimica, indicating supply chain vulnerability .

Salt Form & Supply

Head-to-head

Dihydrochloride, active multi-vendor; alpha-methyl analog partially discontinued

Ensures reproducible aqueous solubility and supply chain resilience for HTS campaigns.

Procurement status cross-referenced across six suppliers (2025–2026).

Evidence Dimension	Commercial availability, salt form, purity, and supply continuity
Target Compound Data	Dihydrochloride salt; CAS 1258640-34-4; MW 305.25; Purity ≥95%; Available from Fluorochem, Leyan, Enamine (EN300-66717), Chembase, AKSci, MolCore; Active supply status
Comparator Or Baseline	Alpha-methyl analog (CAS 1240526-15-1): Discontinued at CymitQuimica; Available at Leyan (95%); Methylene analog (CAS 1240528-75-9): Available at Fluorochem (97%); Primary amine parent (CAS 93113-11-2): Available at Leyan (98%)
Quantified Difference	Supply continuity: Target = Active multi-vendor; Alpha-methyl comparator = Partially discontinued (CymitQuimica). Purity range: Target = 95% (standard); Methylene comparator = 97% (marginally higher)
Conditions	Procurement data cross-referenced across Fluorochem, Leyan, Chembase, CymitQuimica, AKSci, and MolCore as of 2025–2026 [1]

Why This Matters

Multi-vendor availability with consistent salt form and purity specifications reduces supply chain risk for long-term screening campaigns, whereas the discontinued status of the alpha-methyl analog at a major supplier signals potential procurement challenges for that comparator.

• [1] Chembase. (2-methylbutyl)(2-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine dihydrochloride. EN300-66717, Enamine LLC. Purity 95%, MW 305.25. View Source

Triazolopyridine Core Privilege Supports Broad Utility Across Kinase, GPCR, and Anticancer Target Classes

The [1,2,4]triazolo[4,3-a]pyridine scaffold is extensively validated as a privileged pharmacophore across multiple target classes. The comprehensive 2023 review by Mohite et al. enumerates triazolopyridine derivatives with confirmed activities including Mps-1/TTK kinase inhibition (US 8,551,980 B2), MET kinase inhibition (AMG 337 with nanomolar potency), mGluR2 positive allosteric modulation, PD-1/PD-L1 inhibition (IC₅₀ = 92.3 nM for compound A22), IDO1 inhibition, tubulin polymerization inhibition (IC₅₀ as low as 0.012 nM on HeLa cells), and broad-spectrum antiproliferative activity (IC₅₀ 5.98–12.58 μM across HeLa, HCT116, MCF-7, and A549 cell lines) [1][2][3]. While no target-specific biological data are publicly available for the specific compound, the core scaffold's demonstrated multi-target engagement provides a strong class-level rationale for its use as a screening building block.

Scaffold Privilege

Class-level

Validated across ≥6 target classes: kinase, GPCR, PD-L1, tubulin, etc.

Supports synthesis of diverse target-focused libraries without mechanism pre-commitment.

Published data are for optimized analogs, not the building block itself.

Evidence Dimension	Breadth of validated biological targets for [1,2,4]triazolo[4,3-a]pyridine scaffold
Target Compound Data	Contains unfunctionalized [1,2,4]triazolo[4,3-a]pyridine core with C3-ethyleneamine substitution; no direct biological data available
Comparator Or Baseline	Published triazolopyridine derivatives: AMG 337 (MET IC₅₀ nanomolar); Compound A22 (PD-1/PD-L1 IC₅₀ 92.3 nM); Compound 7i (tubulin polymerization IC₅₀ 0.012 nM on HeLa); Compound 8l (antiproliferative IC₅₀ 5.98–12.58 μM) [1][2][3]
Quantified Difference	Not directly quantifiable; class-level scaffold privilege established across ≥6 distinct target classes with potency ranges from sub-nanomolar to low micromolar
Conditions	Data aggregated from multiple independent peer-reviewed studies and patents. Potency values reflect optimized lead compounds, not the building block itself [1][2][3]

Why This Matters

The triazolopyridine core is one of the most versatile privileged scaffolds in contemporary medicinal chemistry; procurement of this building block enables exploration of multiple target hypotheses without committing to a single biological mechanism upfront.

• [1] Mohite, P. et al. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry, doi: 10.1016/j.arabjc.2023.105181. View Source
• [2] Lin, M.-Y. et al. (2022). Efficient synthesis and evaluation of novel 6-arylamino-[1,2,4]triazolo[4,3-a]pyridine derivatives as antiproliferative agents. Bioorganic & Medicinal Chemistry Letters, 75, 128978. PMID: 36089111. View Source
• [3] Bader, B. et al. Substituted triazolopyridines. US Patent 8,551,980 B2 (granted 2013-10-08). Mps-1/TTK kinase inhibitors. View Source

Optimal Application Scenarios for (2-Methylbutyl)(2-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine Based on Evidence

Kinase Inhibitor Lead Optimization Requiring Balanced Lipophilicity (LogP 1.36) and Conformational Flexibility

The target compound's ethylene linker and LogP of 1.3565 position it within the optimal lipophilicity range for oral kinase inhibitors, where excessive LogP (>3) is associated with promiscuous off-target binding and poor developability . In contrast to the alpha-methyl branched analog (LogP 3.27), the target offers a more developable starting point for ATP-competitive or allosteric kinase inhibitor programs targeting the triazolopyridine-recognizing kinase subfamily exemplified by Mps-1/TTK and MET [1]. The secondary amine handle enables straightforward diversification via amide coupling, reductive amination, or sulfonamide formation to explore kinase hinge-binding pharmacophores.

CNS-Penetrant Probe Development Leveraging Secondary Amine HBD Profile and Moderate Lipophilicity

With a single hydrogen bond donor (HBD = 1) and LogP of 1.36, the target compound falls within favorable property space for central nervous system (CNS) drug discovery . The primary amine parent (HBD = 1, LogP ~0.23–0.93) may be too polar for efficient blood–brain barrier penetration, while the alpha-methyl analog (LogP 3.27) risks excessive lipophilicity-driven promiscuity . The 2-methylbutyl N-substituent's chiral center also enables exploration of stereospecific target engagement, which is increasingly recognized as critical for GPCR and ion channel targets within the CNS [1].

High-Throughput Screening Library Expansion with Multi-Vendor Supply Assurance

The target compound is actively stocked by at least six independent commercial suppliers (Fluorochem, Leyan, Enamine, Chembase, AKSci, MolCore) in the dihydrochloride salt form at consistent ≥95% purity . This multi-vendor availability provides procurement resilience for large-scale screening campaigns, unlike the alpha-methyl analog which is discontinued at a major supplier [1]. The dihydrochloride salt form ensures reproducible aqueous solubility across assay platforms, reducing the need for DMSO stock normalization and minimizing inter-plate variability in biochemical and cell-based screens.

Antiproliferative Agent Discovery Building on Triazolopyridine Core Privilege in Oncology

Published SAR demonstrates that 6-arylamino-[1,2,4]triazolo[4,3-a]pyridine derivatives achieve broad-spectrum antiproliferative activity (IC₅₀ 5.98–12.58 μM vs. HeLa, HCT116, MCF-7, A549), with the C3 position tolerating diverse substitution for potency optimization . The target compound provides an unfunctionalized C3-ethyleneamine handle suitable for exploring structure–activity relationships at this permissive position without the steric constraints or excessive lipophilicity of branched-linker analogs . This makes it an ideal core scaffold for parallel library synthesis in oncology-focused medicinal chemistry programs.

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

Balanced lipophilicity and conformational flexibility for hinge-binding design

Target engagement and selectivity assays in kinase panels

CNS probe development

Single HBD and moderate lipophilicity supportive of BBB permeability exploration

Brain penetration and CNS target occupancy studies

HTS library expansion

Multi-vendor dihydrochloride salt with consistent aqueous solubility

Assay reproducibility and supply chain continuity

Antiproliferative library synthesis

C3-ethyleneamine handle on privileged triazolopyridine scaffold

Cell-based proliferation and target-specific antiproliferative assays

• [1] Mohite, P. et al. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry. GPCR, kinase, and CNS applications of triazolopyridines. View Source